Cas no 2097917-82-1 (ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate)

• Product name: ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate
• CAS No: 2097917-82-1
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 5958087
• PubChem ID: 121162517

ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate
• AKOS032457807
• ethyl 4-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carboxylate
• 2097917-82-1
• F6479-5957
• ethyl 4-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C13H19N3O3/c1-3-18-13(17)16-8-5-11(6-9-16)19-12-4-7-14-10(2)15-12/h4,7,11H,3,5-6,8-9H2,1-2H3
• InChI Key： FUBNPBRSZGIWIL-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate

Ethyl 4-(2-Methylpyrimidin-4-yl)oxypiperidine-1-carboxylate (CAS No. 2097917-82-1): A Comprehensive Overview

Ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate (CAS No. 2097917-82-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and current research trends associated with ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate.

Chemical Structure and Properties

Ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate is a complex organic molecule with a molecular formula of C₁₅H₂₀N₂O₃. The compound features a piperidine ring linked to a pyrimidine moiety through an ether linkage, with an ester group attached to the piperidine ring. This unique structural arrangement confers several interesting chemical properties, including solubility in organic solvents and stability under various conditions. The presence of the pyrimidine ring and the ether linkage also suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

Synthesis Methods

The synthesis of ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate has been explored through various methodologies, each offering distinct advantages and challenges. One common approach involves the reaction of 4-hydroxypiperidine with 2-methylpyrimidine in the presence of a coupling reagent, followed by esterification with ethyl chloroformate. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted reactions and catalysts that minimize byproduct formation. These methods not only enhance yield and purity but also reduce the environmental impact of the synthesis process.

Biological Activities and Applications

Ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate has shown promising biological activities that make it a potential lead compound for drug development. Studies have demonstrated its ability to modulate various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammatory disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its potent inhibitory effects on specific kinases, which are key enzymes implicated in disease progression. Additionally, preliminary studies have indicated that this compound exhibits selective binding to certain receptors, suggesting its potential as a targeted therapeutic agent.

Current Research Trends

The ongoing research on ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate is focused on elucidating its mechanism of action and optimizing its pharmacological properties. Recent studies have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations to gain insights into its interactions with target proteins. These findings are crucial for designing more effective derivatives with enhanced potency and reduced side effects. Furthermore, clinical trials are being planned to evaluate the safety and efficacy of this compound in treating various diseases.

Conclusion

In conclusion, ethyl 4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxylate (CAS No. 2097917-82-1) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development. As research continues to advance, it is anticipated that this compound will contribute to the discovery of new therapeutic strategies for a wide range of diseases.